Cas no 312513-96-5 (4-Methyl-1-(2-thienyl)-2-pentyne-1,4-diol)

• Product Name: 4-Methyl-1-(2-thienyl)-2-pentyne-1,4-diol
• CAS No: 312513-96-5
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 3103093
• PubChem ID: 5151212
• Update Time: 2025-05-27

4-Methyl-1-(2-thienyl)-2-pentyne-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-(2-thienyl)-2-pentyne-1,4-diol
• AKOS001741234
• HMS1375C04
• 4-methyl-1-(2-thienyl)pent-2-yne-1,4-diol
• CS-0323655
• 2-Pentyne-1,4-diol, 4-methyl-1-(2-thienyl)-
• AG-205/12140249
• 4-methyl-1-(thiophen-2-yl)pent-2-yne-1,4-diol
• 4-methyl-1-thiophen-2-ylpent-2-yne-1,4-diol
• ChemDiv2_002160
• SR-01000523306
• GLKXYCGSGUUJPS-UHFFFAOYSA-N
• 312513-96-5
• STK759714
• SR-01000523306-1
• AKOS016347405

• Inchi： 1S/C10H12O2S/c1-10(2,12)6-5-8(11)9-4-3-7-13-9/h3-4,7-8,11-12H,1-2H3
• InChI Key： GLKXYCGSGUUJPS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C#CC(C)(C)O)O

Computed Properties

• Exact Mass: 196.05580079Da
• Monoisotopic Mass: 196.05580079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 4-Methyl-1-(2-thienyl)-2-pentyne-1,4-diol

4-Methyl-1-(2-thienyl)-2-pentyne-1,4-diol (CAS No. 312513-96-5): A Comprehensive Overview

4-Methyl-1-(2-thienyl)-2-pentyne-1,4-diol (CAS No. 312513-96-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinctive molecular structure, offers a range of potential applications due to its unique chemical properties and biological activities.

The molecular formula of 4-Methyl-1-(2-thienyl)-2-pentyne-1,4-diol is C₉H₁₂O₂S, and it has a molecular weight of approximately 176.25 g/mol. The compound features a thienyl group and a pentynyl chain with two hydroxyl groups, which contribute to its reactivity and functional versatility. The presence of the thienyl group imparts aromatic character and stability to the molecule, while the pentynyl chain provides opportunities for further chemical modifications and conjugations.

In recent years, 4-Methyl-1-(2-thienyl)-2-pentyne-1,4-diol has been the subject of extensive research due to its potential applications in drug discovery and development. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that 4-Methyl-1-(2-thienyl)-2-pentyne-1,4-diol effectively inhibits the production of pro-inflammatory cytokines in vitro, making it a potential candidate for the treatment of inflammatory diseases.

Beyond its biological activities, 4-Methyl-1-(2-thienyl)-2-pentyne-1,4-diol has also been explored for its use in materials science. The compound's ability to form stable complexes with various metal ions makes it an attractive ligand for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. A recent study in the Inorganic Chemistry Frontiers highlighted the successful synthesis of MOFs using 4-Methyl-1-(2-thienyl)-2-pentyne-1,4-diol, demonstrating their high surface area and excellent gas adsorption capacity.

The synthetic routes for producing 4-Methyl-1-(2-thienyl)-2-pentyne-1,4-diol have been well-documented in the literature. One common method involves the reaction of 4-methylpentynol with 2-bromothiophene in the presence of a palladium catalyst. This palladium-catalyzed coupling reaction is highly efficient and yields high purity products. The ability to synthesize this compound on a large scale is crucial for its practical applications in both research and industry.

The safety profile of 4-Methyl-1-(2-thienyl)-2-pentyne-1,4-diol has also been evaluated in several studies. While it is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring adequate ventilation in the laboratory environment, and properly disposing of any waste materials.

In conclusion, 4-Methyl-1-(2-thienyl)-2-pentyne-1,4-diol (CAS No. 312513-96-5) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and diverse biological activities make it an exciting subject for ongoing research. As new applications continue to be discovered, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems and developing innovative solutions for real-world problems.